Cas no 1808479-15-3 (6-chloro-N-[(2-fluorophenyl)methyl]pyrazine-2-carboxamide)

• Product Name: 6-chloro-N-[(2-fluorophenyl)methyl]pyrazine-2-carboxamide
• CAS No: 1808479-15-3
• MF: C₁₂H₉ClFN₃O
• MW: 265.670764684677
• CID: 5681902
• PubChem ID: 99792644
• Update Time: 2025-05-20

6-chloro-N-[(2-fluorophenyl)methyl]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583102
• 1808479-15-3
• AKOS033603216
• Z1827719117
• 6-chloro-N-[(2-fluorophenyl)methyl]pyrazine-2-carboxamide

• Inchi： 1S/C12H9ClFN3O/c13-11-7-15-6-10(17-11)12(18)16-5-8-3-1-2-4-9(8)14/h1-4,6-7H,5H2,(H,16,18)
• InChI Key： OWHNRONFIVWWQJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(NCC2C=CC=CC=2F)=O)=N1

Computed Properties

• Exact Mass: 265.0418178g/mol
• Monoisotopic Mass: 265.0418178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.9Ų

Additional information on 6-chloro-N-[(2-fluorophenyl)methyl]pyrazine-2-carboxamide

Comprehensive Analysis of 6-chloro-N-[(2-fluorophenyl)methyl]pyrazine-2-carboxamide (CAS No. 1808479-15-3): Properties, Applications, and Research Insights

The compound 6-chloro-N-[(2-fluorophenyl)methyl]pyrazine-2-carboxamide (CAS No. 1808479-15-3) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. As a pyrazine-carboxamide derivative, this molecule combines a halogen-substituted aromatic ring with a carboxamide functional group, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

Recent studies highlight the growing demand for fluorinated compounds like 6-chloro-N-[(2-fluorophenyl)methyl]pyrazine-2-carboxamide, driven by their enhanced metabolic stability and bioavailability. The presence of both chloro and fluoro substituents in this molecule aligns with current trends in medicinal chemistry, where halogen bonding is exploited to improve target selectivity. This compound’s CAS No. 1808479-15-3 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening programs.

From a synthetic perspective, 6-chloro-N-[(2-fluorophenyl)methyl]pyrazine-2-carboxamide serves as a key building block for heterocyclic chemistry. Its pyrazine core offers multiple sites for derivatization, enabling the development of novel kinase inhibitors or antimicrobial agents. Industry experts are exploring its utility in crop protection, given the rising need for eco-friendly agrochemicals. The compound’s logP and hydrogen-bonding capacity make it a candidate for optimizing ADME properties in drug design.

Environmental and regulatory considerations are also shaping research around CAS No. 1808479-15-3. With increasing scrutiny on sustainable chemistry, scientists are investigating greener synthesis routes for this compound. Computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets, reducing reliance on traditional trial-and-error methods. These approaches align with the FAIR data principles, ensuring reproducibility in scientific studies.

In conclusion, 6-chloro-N-[(2-fluorophenyl)methyl]pyrazine-2-carboxamide represents a compelling case study in modern chemical innovation. Its dual applicability in life sciences and material engineering underscores the interdisciplinary nature of contemporary research. As databases continue to catalog its properties under CAS No. 1808479-15-3, this compound is poised to play a pivotal role in addressing global challenges such as drug resistance and food security.